Cas no 550-97-0 (2-Naphthol salicylate)

• Product Name: 2-Naphthol salicylate
• CAS No: 550-97-0
• MF: C₁₇H₁₂O₃
• MW: 264.275384902954
• CID: 943333
• PubChem ID: 504536
• Update Time: 2025-04-19

2-Naphthol salicylate Chemical and Physical Properties

Names and Identifiers

• 2-Naphthol salicylate
• 1-Naphthyl Salicylate
• 2-Hydroxybenzoic Acid 1-Naphthalenyl Ester
• a-Naphthol Salicylate
• a-Naphthyl Salicylate
• Salicylic acid, 1-naphthyl ester
• 1-Naphthyl salicylate [MI]
• 1-naphthyl 2-hydroxybenzoate
• alpha-Naphthyl salicylate
• naphthalene salicylate
• 1-Naphthyl salicylate; Alphol; alpha-Naphthol salicylate; alpha-Naphthyl salicylate
• 1-Naphthol, salicylate
• Q27251130
• 109J440146
• .ALPHA.-NAPHTHYL SALICYLATE
• .ALPHA.-NAPHTHOL SALICYLATE
• Benzoic acid, 2-hydroxy-, 1-naphthalenyl ester
• 1-Naphthyl salicylate; Alphol; -Naphthol salicylate; -Naphthyl salicylate
• naphthalen-1-yl 2-hydroxybenzoate
• alpha-Naphthol salicylate
• ALPHOL
• 550-97-0
• UNII-109J440146
• SCHEMBL25135

• Inchi： 1S/C17H12O3/c18-15-10-4-3-9-14(15)17(19)20-16-11-5-7-12-6-1-2-8-13(12)16/h1-11,18H
• InChI Key： CVRCFLFEGNKMEC-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1O)=O)C1=CC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 264.07866
• Monoisotopic Mass: 264.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.1852 (rough estimate)
• Melting Point: 83°C
• Boiling Point: 367.51°C (rough estimate)
• Flash Point: 179.8°C
• Refractive Index: 1.5490 (estimate)
• PSA: 46.53